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Compound of Interest

Compound Name: Orthoperiodic acid

Cat. No.: B105680 Get Quote

CAS Number: 10450-60-9[1]

This technical guide provides an in-depth overview of orthoperiodic acid (H₅IO₆), a powerful

oxidizing agent with significant applications in organic chemistry, biochemistry, and

histopathology. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, safety, and key

experimental protocols.

Core Properties and Data
Orthoperiodic acid is the highest oxoacid of iodine, with iodine in the +7 oxidation state.[2][3]

It typically appears as white, odorless, and hygroscopic crystals.[2] It is one of two forms of

periodic acid, the other being metaperiodic acid (HIO₄), which can be obtained by heating

orthoperiodic acid.[2]

Quantitative Physicochemical Data
The key physical and chemical properties of orthoperiodic acid are summarized in the table

below for easy reference.
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Property Value Reference

CAS Number 10450-60-9 [1]

Molecular Formula H₅IO₆ [1]

Molecular Weight 227.94 g/mol [1][2]

Appearance
White, odorless, hygroscopic

crystals
[2]

Melting Point 122 °C [2]

Solubility Soluble in water and ethanol [2]

Iodine Oxidation State +7 [3]

Safety Data Sheet Summary
Orthoperiodic acid is a strong oxidizer and is corrosive.[2][4] It can cause severe skin burns

and eye damage.[4] Contact with combustible material may cause fire.[4] It is crucial to handle

this chemical with appropriate personal protective equipment in a well-ventilated area or under

a chemical fume hood.[5]

Hazard Category Description Precautionary Measures

Oxidizing Solid
May intensify fire; strong

oxidizer.

Keep away from heat and

combustible materials.[4][6]

Skin Corrosion Causes severe skin burns.
Wear protective gloves and

clothing.[4][6]

Eye Damage Causes serious eye damage.
Wear eye and face protection.

[4][6]

Acute Toxicity
Harmful if swallowed.

Corrosive to tissues.

Do not ingest. Seek immediate

medical attention if swallowed.

[4]

Environmental Very toxic to aquatic life.
Avoid release to the

environment.
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Mechanism of Action: Oxidative Cleavage of Vicinal
Diols
A primary application of orthoperiodic acid is the selective oxidative cleavage of vicinal diols

(1,2-diols) to form two carbonyl compounds (aldehydes or ketones).[2][7][8] This reaction, often

referred to as the Malaprade reaction, proceeds through the formation of a cyclic periodate

ester intermediate.[7] The breakdown of this intermediate results in the cleavage of the carbon-

carbon bond of the diol.[7]
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Click to download full resolution via product page

Caption: Oxidative cleavage of a vicinal diol by orthoperiodic acid.

Experimental Protocols
The selective cleavage of vicinal diols makes orthoperiodic acid a valuable reagent in various

experimental procedures, most notably in the structural analysis of carbohydrates and in

histochemical staining.

Periodic Acid-Schiff (PAS) Staining for Carbohydrates
PAS staining is a widely used method in histology and pathology to detect polysaccharides

such as glycogen, and mucosubstances in tissue sections.[2] The protocol involves the

oxidation of vicinal diols in carbohydrates by periodic acid to form aldehydes, which then react

with Schiff's reagent to produce a magenta color.

Materials:

0.5% Periodic Acid Solution: Dissolve 0.5 g of orthoperiodic acid in 100 ml of distilled

water.

Schiff's Reagent

Mayer's Hematoxylin (for counterstaining)

Formalin-fixed, paraffin-embedded tissue sections

Distilled water

Running tap water

Procedure:

Deparaffinization and Hydration: Deparaffinize tissue sections and hydrate them through

graded alcohols to distilled water.
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Oxidation: Immerse the slides in 0.5% periodic acid solution for 5 minutes. This step oxidizes

the vicinal diol groups in carbohydrates to aldehydes.

Rinsing: Rinse the slides thoroughly in several changes of distilled water.

Schiff's Reagent Treatment: Place the slides in Schiff's reagent for 15-30 minutes. This will

result in a light pink coloration as the reagent reacts with the newly formed aldehyde groups.

Washing: Wash the slides in running tap water for 5-10 minutes. The color will develop into a

deep pink or magenta.

Counterstaining: Counterstain with Mayer's hematoxylin for 1-2 minutes to stain the cell

nuclei.

Final Washing: Wash in running tap water until the hematoxylin turns blue.

Dehydration and Mounting: Dehydrate the sections through graded alcohols, clear in xylene,

and mount with a resinous medium.

Expected Results:

Glycogen, mucin, basement membranes, and certain fungi will stain a magenta or purple

color.

Nuclei will be stained blue by the hematoxylin counterstain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deparaffinized & Hydrated
Tissue Section

Oxidation
(0.5% Periodic Acid, 5 min)

Rinse
(Distilled Water)

Schiff's Reagent
(15-30 min)

Wash
(Running Tap Water, 5-10 min)

Counterstain
(Mayer's Hematoxylin, 1-2 min)

Final Wash
(Running Tap Water)

Dehydrate & Mount

Magenta-Stained Carbohydrates
Blue Nuclei

Click to download full resolution via product page

Caption: Workflow for Periodic Acid-Schiff (PAS) staining.
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Conclusion
Orthoperiodic acid is a versatile and potent oxidizing agent with well-defined properties and

applications. Its ability to selectively cleave vicinal diols makes it an indispensable tool in both

synthetic and analytical chemistry. Adherence to strict safety protocols is mandatory when

handling this compound due to its corrosive and oxidizing nature. The experimental protocols

provided herein serve as a foundation for its practical application in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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